Cas no 2680780-40-7 (Benzyl 3-cyano-4-cyclopropylpiperazine-1-carboxylate)

• Product Name: Benzyl 3-cyano-4-cyclopropylpiperazine-1-carboxylate
• CAS No: 2680780-40-7
• MF: C₁₆H₁₉N₃O₂
• MW: 285.340963602066
• CID: 5634598
• PubChem ID: 165918042
• Update Time: 2025-08-02

Benzyl 3-cyano-4-cyclopropylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680780-40-7
• EN300-28287096
• benzyl 3-cyano-4-cyclopropylpiperazine-1-carboxylate
• Benzyl 3-cyano-4-cyclopropylpiperazine-1-carboxylate

• Inchi： 1S/C16H19N3O2/c17-10-15-11-18(8-9-19(15)14-6-7-14)16(20)21-12-13-4-2-1-3-5-13/h1-5,14-15H,6-9,11-12H2
• InChI Key： JHVMQIBTLUSAQY-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCN(C(C#N)C1)C1CC1)=O

Computed Properties

• Exact Mass: 285.147726857g/mol
• Monoisotopic Mass: 285.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 56.6Ų

Additional information on Benzyl 3-cyano-4-cyclopropylpiperazine-1-carboxylate

Benzyl 3-cyano-4-cyclopropylpiperazine-1-carboxylate (CAS No. 2680780-40-7): A Comprehensive Overview

Benzyl 3-cyano-4-cyclopropylpiperazine-1-carboxylate (CAS No. 2680780-40-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperazine derivatives, which are widely studied for their diverse biological activities, including central nervous system (CNS) modulation, anti-inflammatory properties, and anti-cancer effects.

The chemical structure of Benzyl 3-cyano-4-cyclopropylpiperazine-1-carboxylate is characterized by a piperazine ring substituted with a cyano group and a cyclopropyl moiety, along with a benzyl ester functionality. The presence of these functional groups imparts specific physicochemical properties that make it an attractive candidate for drug development. Recent studies have highlighted the importance of these structural elements in modulating the compound's biological activity and pharmacokinetic profile.

In terms of synthesis, Benzyl 3-cyano-4-cyclopropylpiperazine-1-carboxylate can be prepared through a multi-step process involving the reaction of benzyl chloroformate with 3-cyano-4-cyclopropylpiperazine. The synthesis route is well-documented in the literature and has been optimized to achieve high yields and purity levels. This synthetic accessibility is crucial for scaling up production for preclinical and clinical studies.

One of the key areas of research involving Benzyl 3-cyano-4-cyclopropylpiperazine-1-carboxylate is its potential as a CNS modulator. Studies have shown that this compound exhibits potent activity at specific neurotransmitter receptors, particularly those involved in mood regulation and cognitive function. For instance, it has been reported to interact with serotonin and dopamine receptors, which are implicated in various neurological disorders such as depression, anxiety, and schizophrenia.

Moreover, recent advancements in computational chemistry have provided insights into the binding interactions of Benzyl 3-cyano-4-cyclopropylpiperazine-1-carboxylate with its target receptors. Molecular docking studies have revealed that the cyano group and cyclopropyl moiety play crucial roles in stabilizing the receptor-ligand complex, thereby enhancing the compound's affinity and selectivity. These findings have important implications for optimizing the structure of this compound to improve its therapeutic efficacy.

In addition to its CNS applications, Benzyl 3-cyano-4-cyclopropylpiperazine-1-carboxylate has also shown promise in anti-inflammatory research. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses. This anti-inflammatory activity makes it a potential candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of Benzyl 3-cyano-4-cyclopropylpiperazine-1-carboxylate have been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate to be effective in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of Benzyl 3-cyano-4-cyclopropylpiperazine-1-carboxylate in various therapeutic indications. Preliminary results from phase I trials have indicated that this compound is well-tolerated by patients with minimal side effects. These findings are encouraging and pave the way for further clinical development.

In conclusion, Benzyl 3-cyano-4-cyclopropylpiperazine-1-carboxylate (CAS No. 2680780-40-7) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, coupled with its favorable biological activity and pharmacokinetic properties, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.